Cas no 74407-70-8 (Propanoic acid,3-(benzoylthio)-2-methyl-, (R)- (9CI))
74407-70-8 structure
Product Name:Propanoic acid,3-(benzoylthio)-2-methyl-, (R)- (9CI)
CAS No:74407-70-8
MF:C11H12O3S
MW:224.276182174683
CID:577602
PubChem ID:12763918
Update Time:2025-04-19
Propanoic acid,3-(benzoylthio)-2-methyl-, (R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-(benzoylthio)-2-methyl-, (R)- (9CI)
- (R)-3-(benzoylthio)-2-methylpropionic acid
- (2R)-2-methyl-3-[(phenylcarbonyl)sulfanyl]propanoic acid
- DTXSID901242507
- (2R)-3-benzoylsulfanyl-2-methylpropanoic acid
- EINECS 277-857-4
- 74407-70-8
- Propanoic acid, 3-(benzoylthio)-2-methyl-, (R)-
- NS00059636
- SCHEMBL7897731
-
- Inchi: 1S/C11H12O3S/c1-8(10(12)13)7-15-11(14)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,13)/t8-/m0/s1
- InChI Key: BCAYPPFBOJCRPN-QMMMGPOBSA-N
- SMILES: S(C(C1C=CC=CC=1)=O)C[C@@H](C(=O)O)C
Computed Properties
- Exact Mass: 224.05076
- Monoisotopic Mass: 224.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- PSA: 54.37
Propanoic acid,3-(benzoylthio)-2-methyl-, (R)- (9CI) Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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